Cas no 1806305-26-9 (4-Difluoromethoxy-3-fluorothiophenol)

• Product Name: 4-Difluoromethoxy-3-fluorothiophenol
• CAS No: 1806305-26-9
• MF: C₇H₅F₃OS
• MW: 194.174211263657
• MDL: MFCD28789738
• CID: 4707309
• Update Time: 2025-08-05

4-Difluoromethoxy-3-fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethoxy-3-fluorothiophenol

• MDL： MFCD28789738
• Inchi： 1S/C7H5F3OS/c8-5-3-4(12)1-2-6(5)11-7(9)10/h1-3,7,12H
• InChI Key： RICXCLQTVVCHJB-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C=1)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Topological Polar Surface Area: 10.2

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 227.0±35.0 °C at 760 mmHg
• Flash Point: 212.2±28.7 °C

4-Difluoromethoxy-3-fluorothiophenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-Difluoromethoxy-3-fluorothiophenol

Comprehensive Overview of 4-Difluoromethoxy-3-fluorothiophenol (CAS No. 1806305-26-9): Properties, Applications, and Industry Trends

4-Difluoromethoxy-3-fluorothiophenol (CAS No. 1806305-26-9) is a fluorinated aromatic thiol compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both difluoromethoxy and fluorothiophenol groups enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. Researchers frequently search for "fluorinated thiophenol derivatives" or "CAS 1806305-26-9 applications," reflecting the growing demand for specialized fluorinated building blocks in drug discovery.

In recent years, the compound has been explored for its potential in designing kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease control. Its meta-fluorine substitution and thiol functionality enable precise molecular interactions, a topic frequently queried in databases like SciFinder and Reaxys. The compound's stability under physiological conditions also makes it relevant for "proteolysis-targeting chimera (PROTAC)" development, a trending area in medicinal chemistry.

From a synthetic perspective, 4-Difluoromethoxy-3-fluorothiophenol is often synthesized via nucleophilic aromatic substitution (SNAr) reactions, with yields optimized through microwave-assisted synthesis—a technique gaining traction in green chemistry forums. Analytical characterization typically involves NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry (HRMS), addressing common user queries about "fluorine NMR chemical shifts" and "MS fragmentation patterns of thiophenols."

The compound's role in catalysis is another emerging topic, particularly in palladium-catalyzed cross-coupling reactions, where its thiolate ligands improve catalyst stability. This aligns with industry searches for "ligand design for C-S bond formation" and "fluorinated catalysts." Notably, its low environmental persistence—a result of the difluoromethoxy group's metabolic lability—has been highlighted in green chemistry discussions, resonating with ESG-driven research trends.

Storage and handling recommendations for CAS 1806305-26-9 emphasize inert atmosphere preservation due to the thiol group's susceptibility to oxidation—a practical consideration often searched alongside "thiophenol stabilization methods." Commercial suppliers typically provide the compound at >95% purity, with HPLC traces available upon request, catering to stringent quality requirements in GMP-compliant synthesis.

Future research directions may explore its utility in bioorthogonal chemistry or as a fluorine-18 PET tracer precursor, given the rising interest in "radiopharmaceutical intermediates." Patent analyses reveal increasing filings involving this scaffold since 2020, particularly for oncological targets—a reflection of its growing industrial relevance. As synthetic methodologies advance, 4-Difluoromethoxy-3-fluorothiophenol is poised to remain a key player in rational drug design pipelines worldwide.